ethyl 2-(N-phenylformamido)acetate

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: ethyl 2-(N-formylanilino)acetate
• InChI: InChI=1S/C11H13NO3/c1-2-15-11(14)8-12(9-13)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
• InChI Key: DKQPASMMIHXYBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C=O)C1=CC=CC=C1
• sequence: G

Description

Ethyl 2-(N-phenylformamido)acetate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Phenylglycine ethyl ester hydrochloride (21.5 g; 0.1 mol) was dissolved in 200 ml of formic acid, whereto sodium formate (8.16 g; 1.2 eq.) was added, followed by adding dropwise acetic anhydride (20 ml; 2.1 eq.). After two hours' stirring, 10 ml of acetic anhydride was added dropwise, and the mixture was stirred at 50°-60° C. for 1.5 hours. After the solvent was distilled off, the residue was neutralized with an aqueous solution of sodium hydrogencarbonate and extracted with ethyl acetate. The organic layer was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. The solvent was distilled off to afford an oily product.

Synthesis routes and methods II

Procedure details

N-Phenylglycine ethyl ester (100 g; 0-56 mol) was added in small portions to acetic formic anhydride (100 g; 1.14 mol) with vigorous stirring. The mixture was allowed to stir overnight, then it was poured into water, and extracted with ether. The ether solution was washed with sodium bicarbonate solution and then with water. The ether was evaporated in vacuo to give an oil which was distilled to give N-phenyl-N-formylglycine ethyl ester (81 g; 70%) having a bp 115°-117° C.